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Compound of Interest

Compound Name: Enalaprilat D5

Cat. No.: B10799935 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive technical guide on Enalaprilat D5, including its chemical properties,

mechanism of action, and relevant experimental protocols.

Core Compound Data
Enalaprilat D5 is the deuterated form of Enalaprilat, an active metabolite of the prodrug

Enalapril. It functions as a potent inhibitor of the Angiotensin-Converting Enzyme (ACE). The

deuterium labeling makes it a valuable internal standard for pharmacokinetic and metabolic

studies.

Property Value Source

CAS Number 349554-00-3 N/A

Molecular Weight 353.42 g/mol N/A

Alternative CAS Number

(Sodium Salt)
1356922-29-6 N/A

Molecular Weight (Sodium

Salt)
397.39 g/mol N/A
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Mechanism of Action: The Renin-Angiotensin-
Aldosterone System
Enalaprilat exerts its therapeutic effects by inhibiting the Angiotensin-Converting Enzyme

(ACE), a key component of the Renin-Angiotensin-Aldosterone System (RAAS).[1] The RAAS

is a critical signaling pathway that regulates blood pressure and fluid balance.[1]

Under normal physiological conditions, ACE catalyzes the conversion of the inactive precursor,

angiotensin I, to the potent vasoconstrictor, angiotensin II.[1] Angiotensin II binds to its

receptors on blood vessels, causing them to constrict, which elevates blood pressure.[1]

Furthermore, angiotensin II stimulates the adrenal cortex to release aldosterone, a hormone

that promotes the retention of sodium and water by the kidneys, further increasing blood

volume and pressure.[1]

By inhibiting ACE, enalaprilat reduces the synthesis of angiotensin II. This leads to several

physiological responses:

Vasodilation: The diminished levels of angiotensin II result in the relaxation of blood vessels,

reducing peripheral resistance.

Reduced Aldosterone Secretion: The decrease in angiotensin II leads to lower aldosterone

levels, which in turn reduces sodium and water retention, decreasing blood volume.

Increased Bradykinin Levels: ACE is also responsible for the degradation of bradykinin, a

peptide that promotes vasodilation. ACE inhibition leads to an accumulation of bradykinin,

further contributing to the blood pressure-lowering effect.

The collective outcome of these actions is a reduction in blood pressure, making enalaprilat an

effective agent in the management of hypertension.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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